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Compound of Interest

Compound Name: 2-Cyclopentylphenol

Cat. No.: B118607

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Cyclopentylphenol, a key
intermediate in the synthesis of various pharmaceutical compounds. This document details its

chemical and physical properties, spectral data, synthesis protocols, and its primary application
in drug development.

Chemical and Physical Properties

2-Cyclopentylphenol is a solid at room temperature with a faint phenolic odor.[1][2][3] Below
is a summary of its key physical and chemical properties.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b118607?utm_src=pdf-interest
https://www.benchchem.com/product/b118607?utm_src=pdf-body
https://www.benchchem.com/product/b118607?utm_src=pdf-body
https://www.mdpi.com/2073-4344/12/9/980
https://www.mdpi.com/2073-4344/9/3/301
https://www.preprints.org/manuscript/201902.0221/v1/download
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 1518-84-9 [11[2][3][41[5]
Molecular Formula C11H140 [11[415]
Molecular Weight 162.23 g/mol [11[4115]
IUPAC Name 2-cyclopentylphenol [4]
Synonyms Zf;;f;:r::;l_pheml’ Phenol. [4][5]
Appearance Solid [1112]
Melting Point 34-35 °C [1112][3]
Boiling Point 148-150 °C at 18 mmHg [11[2][3]

Refractive Index (n20/D)

1.555

[1](21[3]

Flash Point

113 °C (closed cup)

[1](2]

Spectral Data

The following tables summarize the key spectral data for the characterization of 2-

Cyclopentylphenol.

'H NMR Spectral Data

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
Data not available in
search results
3C NMR Spectral Data
Chemical Shift (6) ppm Assignment

Data not available in search results
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IR Spectral Data

Wavenumber (cm—?) Intensity Assignment

Data not available in search

results

Mass Spectrometry Data

m/z Relative Intensity Fragmentation
162 Moderate [M]* (Molecular lon)
133 High [M - CzHs]*

107 Moderate [M - CaH7]*

Experimental Protocols
Synthesis of 2-Cyclopentylphenol via Friedel-Crafts
Alkylation

A regioselective synthesis of 2-Cyclopentylphenol can be achieved through the alkylation of
phenol with cyclopentanol using Montmorillonite K10 clay as a catalyst. This method favors the
formation of the ortho-substituted product.

Materials:

Phenol

Cyclopentanol

Montmorillonite K10 clay

Anhydrous sodium sulfate

Dichloromethane

Silica gel for column chromatography
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¢ Hexane

o Ethyl acetate

Procedure:

In a round-bottom flask, combine phenol and cyclopentanol in a 1:1.2 molar ratio.

e Add Montmorillonite K10 clay to the mixture (approximately 20% by weight of phenol).
e Heat the solvent-free reaction mixture to 120°C with continuous stirring.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

o Upon completion, cool the reaction mixture to room temperature.

» Dilute the mixture with dichloromethane and filter to remove the clay catalyst.

o Wash the filtrate with water and brine.

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

» Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate
gradient to yield pure 2-Cyclopentylphenol.

Applications in Drug Development

The primary application of 2-Cyclopentylphenol is as a key starting material in the synthesis
of the antihypertensive drug, (S)-penbutolol.[1][2][3] Penbutolol is a non-selective beta-
adrenergic receptor blocker.

Synthesis of (S)-penbutolol from 2-Cyclopentylphenol

The synthesis of (S)-penbutolol from 2-Cyclopentylphenol involves several steps, including O-
alkylation and subsequent reaction with tert-butylamine. A crucial step is the introduction of
chirality, which can be achieved through methods like Sharpless asymmetric dihydroxylation.

Below is a generalized workflow for the synthesis of (S)-penbutolol from 2-Cyclopentylphenol.
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Synthesis workflow of (S)-penbutolol.

Safety Information

2-Cyclopentylphenol is classified as a warning-level hazard.[1][2][4] It is reported to cause
skin and serious eye irritation and may cause respiratory irritation.[1][2][4] Appropriate personal
protective equipment, including gloves, eye protection, and a dust mask, should be used when
handling this compound.[1][2]

Conclusion

2-Cyclopentylphenol (CAS 1518-84-9) is a valuable chemical intermediate, primarily utilized
in the pharmaceutical industry for the synthesis of the beta-blocker (S)-penbutolol. This guide
has provided a detailed overview of its chemical and physical properties, spectral data, a
reliable synthesis protocol, and its key application. The provided information is intended to
support researchers and professionals in their work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Cyclopentylphenol
(CAS: 1518-84-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118607#2-cyclopentylphenol-cas-number-1518-84-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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